N-(5-{[ethyl(3-methylphenyl)amino]sulfonyl}-1,3,4-thiadiazol-2-yl)-3-methylbenzamide
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Overview
Description
TRPA1-IN-2 is a potent and selective TRPA1 inhibitor which interacts with the N-terminal ankyrin repeat (ankyrinR) domain.
Scientific Research Applications
Anticonvulsant Properties
A study developed quality control methods for a compound similar to the specified chemical, which demonstrated high anticonvulsive activity, suggesting potential applications in treating seizures (Sych et al., 2018).
Photodynamic Therapy for Cancer Treatment
Research on zinc phthalocyanine derivatives containing thiadiazole showed potential as Type II photosensitizers for treating cancer using photodynamic therapy, indicating the relevance of thiadiazole derivatives in cancer treatment (Pişkin et al., 2020).
Glutaminase Inhibitors
Analogues of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide, which shares a core structure with the chemical , have been evaluated for their potential as glutaminase inhibitors, with implications for cancer therapy (Shukla et al., 2012).
Antimicrobial and Antifungal Properties
Derivatives of sulfonyl-substituted thiadiazoles have shown antimicrobial and antifungal properties, suggesting that compounds with a similar structure could be promising in combating bacterial and fungal infections (Sych et al., 2019).
Antifungal Activity of Metal Complexes
Aminobenzolamide derivatives, structurally similar to the specified compound, have been found to effectively inhibit fungal growth when used in metal complexes, offering potential in antifungal applications (Mastrolorenzo et al., 2000).
Antiviral Properties
Research on thiadiazole sulfonamides, which are structurally related, indicated potential antiviral properties against tobacco mosaic virus, hinting at possible applications in virology (Chen et al., 2010).
Properties
Molecular Formula |
C19H20N4O3S2 |
---|---|
Molecular Weight |
416.5 g/mol |
IUPAC Name |
N-[5-[ethyl-(3-methylphenyl)sulfamoyl]-1,3,4-thiadiazol-2-yl]-3-methylbenzamide |
InChI |
InChI=1S/C19H20N4O3S2/c1-4-23(16-10-6-8-14(3)12-16)28(25,26)19-22-21-18(27-19)20-17(24)15-9-5-7-13(2)11-15/h5-12H,4H2,1-3H3,(H,20,21,24) |
InChI Key |
SKIBCTCVVSHROS-UHFFFAOYSA-N |
SMILES |
CCN(C1=CC=CC(=C1)C)S(=O)(=O)C2=NN=C(S2)NC(=O)C3=CC=CC(=C3)C |
Canonical SMILES |
CCN(C1=CC=CC(=C1)C)S(=O)(=O)C2=NN=C(S2)NC(=O)C3=CC=CC(=C3)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
TRPA1 IN-2; TRPA1-IN 2; TRPA1-IN-2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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